Cas no 401636-41-7 (5-(2,4-Dibromophenyl)furan-2-carbaldehyde)

• Product Name: 5-(2,4-Dibromophenyl)furan-2-carbaldehyde
• CAS No: 401636-41-7
• MF: C₁₁H₆Br₂O₂
• MW: 329.97
• CID: 6786385
• PubChem ID: 3673515
• Update Time: 2025-11-01

5-(2,4-Dibromophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• NCGC00329857-01
• 5-(2,4-dibromophenyl)furan-2-carbaldehyde
• BBL005747
• AB01324425-02
• 401636-41-7
• AKOS000108253
• VS-01592
• CS-0366874
• STK199421
• 5-(2,4-dibromophenyl)-2-furaldehyde
• 5-(2,4-Dibromophenyl)furan-2-carbaldehyde

• Inchi： 1S/C11H6Br2O2/c12-7-1-3-9(10(13)5-7)11-4-2-8(6-14)15-11/h1-6H
• InChI Key： AGOKGPQQBWBDTK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CC=C(C=O)O1)Br

Computed Properties

• Exact Mass: 329.87141g/mol
• Monoisotopic Mass: 327.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-(2,4-Dibromophenyl)furan-2-carbaldehyde

Recent Advances in the Study of 5-(2,4-Dibromophenyl)furan-2-carbaldehyde (CAS: 401636-41-7) in Chemical Biology and Pharmaceutical Research

5-(2,4-Dibromophenyl)furan-2-carbaldehyde (CAS: 401636-41-7) is a brominated furan derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its therapeutic potential. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the field.

One of the key areas of investigation has been the synthesis and structural modification of 5-(2,4-Dibromophenyl)furan-2-carbaldehyde. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method that reduces the number of steps and minimizes by-products. This advancement not only enhances the scalability of production but also facilitates further structural optimization to improve bioactivity.

In addition to synthetic improvements, the biological activities of 5-(2,4-Dibromophenyl)furan-2-carbaldehyde have been extensively studied. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects against several cancer cell lines, including breast and lung cancer. The compound was found to induce apoptosis through the activation of caspase-3 and -9, suggesting a promising avenue for anticancer drug development. Furthermore, its antimicrobial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli has been documented, underscoring its potential as a dual-function agent.

Another significant aspect of recent research is the exploration of the compound's mechanism of action at the molecular level. Computational studies, including molecular docking and dynamics simulations, have revealed that 5-(2,4-Dibromophenyl)furan-2-carbaldehyde interacts with key protein targets involved in cell proliferation and inflammation. These insights have paved the way for the design of derivatives with enhanced selectivity and potency. For example, a derivative with a modified aldehyde group showed improved binding affinity to the NF-κB pathway, a critical regulator of inflammation.

Despite these promising findings, challenges remain in the development of 5-(2,4-Dibromophenyl)furan-2-carbaldehyde as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on formulating the compound in nanoparticle carriers to improve its delivery and reduce side effects. A 2024 study in International Journal of Pharmaceutics demonstrated that encapsulation in polymeric nanoparticles significantly enhanced its stability and therapeutic efficacy in vivo.

In conclusion, 5-(2,4-Dibromophenyl)furan-2-carbaldehyde (CAS: 401636-41-7) represents a versatile scaffold with broad potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have highlighted its value as a lead compound for drug discovery. Future research should focus on addressing the remaining challenges and translating these findings into clinical applications. The ongoing studies underscore the importance of this compound in the development of novel therapeutics for cancer, infectious diseases, and inflammatory conditions.